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Compound of Interest

Compound Name: tert-Butyl propylcarbamate

CAS No.: 105678-25-9

Cat. No.: B022193

Get Quote

Technical Support Center: Propylamine
Welcome to the technical support center for handling propylamine. This resource is designed

for researchers, scientists, and drug development professionals to provide expert guidance on

mitigating the challenges associated with the volatility of propylamine. Below, you will find a

series of frequently asked questions and in-depth troubleshooting guides to ensure the safety,

accuracy, and reproducibility of your experiments.

Part 1: Frequently Asked Questions (FAQs)
This section addresses fundamental questions about the properties and handling of

propylamine.

Q1: What makes propylamine so challenging to work with?

A1: The primary challenge stems from its high volatility. Propylamine has a very low boiling

point of approximately 48°C (118.4°F) and a high vapor pressure of about 33 kPa at 20°C.[1][2]

This means it readily evaporates at standard laboratory temperatures, leading to several

potential issues:
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Inaccurate Stoichiometry: Evaporation can change the concentration of propylamine

solutions over time, leading to errors in molar calculations and affecting reaction yields.

Safety Hazards: The vapors are flammable, corrosive, and toxic if inhaled.[3][4] Propylamine

has a low flash point of -37°C (-35°F), meaning it can be ignited by a nearby spark or heat

source under most ambient conditions.[2][3][5]

Exposure and Odor: It has a strong, ammonia-like odor and is detectable at very low

concentrations.[3] Inhalation can cause respiratory irritation, and contact can lead to severe

skin and eye burns.[4]

Q2: What are the essential physical and chemical properties of propylamine I should be aware

of?

A2: Understanding the physicochemical properties of propylamine is the first step in handling it

safely and effectively.

Property Value Source(s)

Molecular Formula C₃H₉N [3]

Molar Mass 59.11 g/mol [2]

Boiling Point 48°C (118.4°F) [1][2][6]

Melting Point -83°C (-117.4°F) [1][2][6]

Density ~0.719 g/mL at 25°C [6][7]

Vapor Pressure 33.9 kPa (4.9 psi) at 20°C [1][2]

Flash Point -37°C (-35°F) [2][3]

Solubility
Miscible in water, ethanol, and

ether.[3]
[3]

NFPA 704 Rating
Health: 3, Flammability: 3,

Instability: 0
[2][5]

Q3: How should I properly store propylamine to minimize volatility issues?
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A3: Proper storage is critical to maintaining the integrity and concentration of propylamine while

ensuring lab safety.

Temperature: Store in a cool, dry, well-ventilated area, ideally in a refrigerator rated for

flammable materials, to keep the temperature below 30°C (86°F).[1][6][8] Refrigeration at

around 4°C significantly reduces its vapor pressure, minimizing evaporative losses.[9]

Inert Atmosphere: Propylamine is listed as air-sensitive.[1][3] To prevent degradation and

reaction with atmospheric CO₂, it should be stored under an inert atmosphere, such as argon

or nitrogen.[3]

Container: Use tightly sealed containers with PTFE-lined caps to prevent vapor leakage.[9]

For long-term storage or for use as an analytical standard, specialized vials with Mininert®

valves are recommended.[10]

Location: Store in a dedicated flammable liquids cabinet away from incompatible materials

like strong oxidizing agents and acids.[3][4][11]

Q4: What is the shelf life of propylamine?

A4: The shelf life is highly dependent on storage conditions. If stored unopened under an inert

atmosphere and refrigerated, it can be stable for an extended period. However, once opened,

its concentration can change rapidly. For this reason, many suppliers do not provide a specific

expiration date after the container is opened.[7] It is best practice to assume the concentration

is no longer accurate after opening and to re-verify it before use in sensitive applications.

Part 2: Troubleshooting Guides
This section provides solutions to specific problems encountered during experiments involving

propylamine.

Guide 1: Inconsistent Reaction Yields or Failed
Reactions
Problem: "My reaction yields are not reproducible, or the reaction failed completely. I suspect

an issue with my propylamine starting material."
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Causality & Solution Workflow:

The most likely cause is an incorrect concentration of propylamine due to evaporation. The

molarity of the reagent in the bottle is likely lower than what is stated on the label, leading to

incorrect stoichiometry.

Step-by-Step Protocol: Titration to Verify Propylamine Concentration

Preparation: Work in a well-ventilated fume hood. Wear appropriate PPE, including safety

goggles, a lab coat, and nitrile gloves.

Sample Collection:

Cool the propylamine bottle in an ice bath for 10-15 minutes to reduce its vapor pressure.

[10]

Using a clean, dry glass syringe, quickly withdraw a precise volume of propylamine (e.g.,

1.00 mL).

Dispense the amine into a flask containing a known excess of a standardized acid solution

(e.g., 25.00 mL of 0.5 M HCl).

Titration:

Add a few drops of a suitable indicator (e.g., bromocresol green-methyl red mixed

indicator).

Titrate the excess acid with a standardized solution of a strong base (e.g., 0.1 M NaOH)

until the endpoint is reached.

Calculation: Determine the moles of acid that reacted with the propylamine and calculate the

precise molarity of your propylamine stock.

Guide 2: Strong Amine Odor in the Laboratory
Problem: "There is a persistent and strong smell of ammonia/amine in the lab, especially when

working with propylamine."
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Causality & Solution Workflow:

A strong odor indicates that propylamine vapor is escaping into the workspace. This is a safety

concern and a sign of material loss. The cause is likely improper handling or an inadequate

experimental setup.

Workflow Diagram: Recommended Procedure for Dispensing Propylamine
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Preparation

Transfer

Cleanup

1. Cool Propylamine
(Ice Bath, ~15 min)

2. Prepare Inert Gas Source
(Nitrogen/Argon Balloon or Schlenk Line)

3. Assemble Dry Glassware
(Septum-sealed flask)

4. Flush Syringe
(3x with Inert Gas)

5. Withdraw Amine
(Keep needle tip below liquid surface)

6. Create Inert Gas Headspace
(Pull ~0.5 mL of N2/Ar into syringe)

7. Transfer to Reaction Flask
(Puncture septum swiftly)

8. Quench Syringe
(Rinse with dilute acid, then water)

9. Seal Reagent Bottle
(Ensure cap is tight, re-apply parafilm)

10. Return to Cold Storage
(Place back in flammable-rated fridge)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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